Cas no 2413898-73-2 (tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate
• CAS No: 2413898-73-2
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5675079
• PubChem ID: 165769948
• Update Time: 2025-06-07

tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413898-73-2
• tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate
• EN300-26665294

• Inchi： 1S/C14H16N2O3/c1-14(2,3)19-13(18)15-10-5-6-11-9(8-10)4-7-12(17)16-11/h4-8H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： QORZZYCUUUIKPP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=CC(N2)=O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate

tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate (CAS No: 2413898-73-2) stands out as a significant molecule with diverse applications and intriguing properties. This compound, often referred to as tert-butyl carbamate derivative, has garnered attention in recent years due to its unique structural features and potential utility in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate is characterized by a quinoline ring system with a hydroxyl group at position 2 and a tert-butyl carbamate group at position 6. This arrangement imparts the molecule with both aromaticity and functional diversity, making it a versatile building block for further chemical modifications. The quinoline moiety, a heterocyclic aromatic compound, is known for its stability and ability to participate in various chemical reactions, while the tert-butyl group adds steric bulk, influencing the molecule's reactivity and solubility properties.

Recent studies have highlighted the potential of tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in anticancer drug discovery. The hydroxyl group on the quinoline ring can undergo various transformations, such as oxidation or glycosylation, to generate derivatives with enhanced biological activity. Additionally, the tert-butyl carbamate group serves as a protecting group for amino functionalities during multi-step synthesis processes.

In the context of agrochemicals, tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate has shown promise as a lead compound for fungicide development. Its ability to inhibit fungal enzymes such as cytochrome P450s has been extensively studied, with recent findings suggesting that it could be a viable alternative to conventional fungicides that are increasingly facing resistance issues. The molecule's hydrophobic nature also contributes to its efficacy in targeting lipid-rich fungal membranes.

From a materials science perspective, tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate has been investigated for its potential in optoelectronic applications. The quinoline core exhibits strong fluorescence properties under UV light, which can be harnessed in the development of sensors or light-emitting materials. Furthermore, the tert-butyl group enhances the molecule's stability under thermal and photochemical conditions, making it suitable for high-performance materials.

Recent advancements in computational chemistry have also shed light on the electronic properties of tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate. Density functional theory (DFT) studies reveal that the molecule exhibits favorable electron-withdrawing and donating characteristics due to the conjugation between the quinoline ring and the carbamate group. These properties make it an attractive candidate for use in organic photovoltaic devices and other energy-related technologies.

In conclusion, tert-butyl N-(2-hydroxyquinolin-6-yl)carbamate (CAS No: 2413898-73-2) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research findings, underscores its role as a valuable tool in modern chemical innovation.